5-cyano-5,5-dimethylpentanoic acid
Overview
Description
5-Cyano-5,5-dimethylpentanoic acid is a versatile compound with a cyano group and a carboxylic acid group. This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry. The presence of the cyano group makes it a valuable intermediate in the synthesis of other compounds.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-cyano-5,5-dimethylpentanoic acid typically involves the introduction of a cyano group into a suitable precursor. One common method is the reaction of 5,5-dimethylpentanoic acid with a cyanating agent such as sodium cyanide or potassium cyanide under acidic conditions. The reaction is usually carried out in a solvent like water or ethanol at elevated temperatures to facilitate the formation of the cyano group.
Industrial Production Methods
In industrial settings, the production of this compound may involve more efficient and scalable methods. These methods often utilize continuous flow reactors and optimized reaction conditions to achieve high yields and purity. The use of catalysts and advanced purification techniques ensures the production of high-quality this compound for various applications.
Chemical Reactions Analysis
Types of Reactions
5-Cyano-5,5-dimethylpentanoic acid can undergo various chemical reactions, including:
Oxidation: The cyano group can be oxidized to form a carboxylic acid group.
Reduction: The cyano group can be reduced to form an amine group.
Substitution: The cyano group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C) are used.
Substitution: Nucleophiles such as amines, alcohols, or thiols can be used in the presence of a suitable base or catalyst.
Major Products Formed
Oxidation: 5,5-Dimethylpentanoic acid
Reduction: 5-Amino-5,5-dimethylpentanoic acid
Substitution: Various substituted derivatives depending on the nucleophile used
Scientific Research Applications
5-Cyano-5,5-dimethylpentanoic acid has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.
Biology: The compound is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.
Medicine: It serves as a precursor for the synthesis of pharmaceutical compounds and potential drug candidates.
Industry: The compound is used in the production of specialty chemicals, agrochemicals, and materials science research.
Mechanism of Action
The mechanism of action of 5-cyano-5,5-dimethylpentanoic acid depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to changes in cellular processes. The cyano group can act as an electrophile, participating in various biochemical reactions. The carboxylic acid group can form hydrogen bonds and ionic interactions, influencing the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
- 5-Cyano-5-methylhexanoic acid
- 5-Cyano-5,5-dimethylhexanoic acid
- 5-Cyano-4,4-dimethylpentanoic acid
Uniqueness
5-Cyano-5,5-dimethylpentanoic acid is unique due to its specific structural features, including the presence of both a cyano group and a carboxylic acid group. This combination allows it to participate in a wide range of chemical reactions and makes it a valuable intermediate in the synthesis of various compounds. Its versatility and reactivity distinguish it from other similar compounds.
Properties
CAS No. |
861579-74-0 |
|---|---|
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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